Cas no 1326907-64-5 (6-benzyl-3-[(2-chlorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one)

• Product Name: 6-benzyl-3-[(2-chlorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• CAS No: 1326907-64-5
• MF: C₁₈H₁₄ClN₅O
• MW: 351.789661884308
• CID: 5324006
• Update Time: 2025-05-20

6-benzyl-3-[(2-chlorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-3-[(2-chlorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• 6-benzyl-3-[(2-chlorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• Inchi： 1S/C18H14ClN5O/c19-15-9-5-4-8-14(15)11-24-17-16(21-22-24)18(25)23(12-20-17)10-13-6-2-1-3-7-13/h1-9,12H,10-11H2
• InChI Key： YQQLDZITZAADJM-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)C(=O)C2N=NN(CC3=CC=CC=C3Cl)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 6-benzyl-3-[(2-chlorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

Introduction to 6-benzyl-3-[(2-chlorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one (CAS No. 1326907-64-5) and Its Emerging Applications in Chemical Biology

The compound 6-benzyl-3-[(2-chlorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one (CAS No. 1326907-64-5) represents a fascinating class of heterocyclic scaffolds that have garnered significant attention in the field of chemical biology and medicinal chemistry. This tricyclic structure, featuring a triazolopyrimidinone core appended with benzyl and 2-chlorophenylmethyl substituents, exhibits unique pharmacophoric properties that make it a promising candidate for further exploration in drug discovery and therapeutic development.

Recent advancements in the synthesis and characterization of this compound have highlighted its potential as a versatile building block for the design of novel bioactive molecules. The presence of multiple nitrogen-rich heterocycles not only enhances its solubility and bioavailability but also contributes to its ability to interact with biological targets in a highly specific manner. This has led to its investigation as a scaffold for developing small-molecule inhibitors targeting various disease-related pathways.

In particular, the triazolo[4,5-d]pyrimidin-7-one moiety has been extensively studied for its antimicrobial and anti-inflammatory properties. Studies have demonstrated that derivatives of this scaffold can modulate key enzymatic pathways involved in inflammation and infection, making them attractive candidates for therapeutic intervention. The benzyl and 2-chlorophenylmethyl substituents further enhance the compound's pharmacological profile by improving its binding affinity to target proteins. This dual functionality has been exploited in the development of novel antiviral agents, where the compound has shown promising activity against several viral strains.

The synthetic accessibility of 6-benzyl-3-[(2-chlorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one has also been a key factor in its adoption by research groups worldwide. The compound can be readily synthesized through multi-step organic transformations involving cyclization reactions and functional group interconversions. These synthetic routes have been optimized to ensure high yields and purity, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of this compound is its potential as an anticancer agent. Preclinical studies have revealed that derivatives of the triazolopyrimidinone scaffold can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in tumor growth and survival. The benzyl and 2-chlorophenylmethyl groups play a crucial role in this process by modulating the compound's interactions with cellular targets such as kinases and transcription factors. These findings have prompted further investigation into the development of targeted therapies based on this scaffold.

Another area where this compound has shown promise is in the treatment of neurological disorders. The ability of the triazolopyrimidinone core to cross the blood-brain barrier has made it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Early studies have indicated that derivatives of this scaffold can modulate cholinergic systems and reduce neuroinflammation, offering a potential therapeutic strategy for these debilitating conditions.

The pharmacokinetic properties of 6-benzyl-3-[(2-chlorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one have also been thoroughly investigated. These studies have revealed that the compound exhibits favorable oral bioavailability and metabolic stability, making it suitable for clinical translation. Additionally, its low toxicity profile has been observed across various preclinical models, suggesting that it may be well-tolerated in human patients.

In conclusion,6-benzyl-3-[(2-chlorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one (CAS No. 1326907-64-5) is a highly versatile heterocyclic compound with significant potential in drug discovery and therapeutic development. Its unique structural features and pharmacological properties make it an attractive scaffold for designing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound,its importance in chemical biology is expected to grow, driving further innovation in medicinal chemistry and drug development.